![molecular formula C22H18FN3O2 B4984270 3-fluoro-N-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]benzamide](/img/structure/B4984270.png)
3-fluoro-N-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]benzamide
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Overview
Description
3-fluoro-N-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzimidazole derivatives, which have been extensively studied for their pharmacological properties.
Mechanism of Action
The mechanism of action of 3-fluoro-N-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]benzamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways involved in cancer growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-fluoro-N-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]benzamide in lab experiments is its potent anti-inflammatory and anti-cancer activities. However, one of the limitations is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.
Future Directions
There are several future directions for research on 3-fluoro-N-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]benzamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. Another direction is to test its efficacy in animal models of cancer and inflammation. Additionally, further research is needed to explore its potential therapeutic applications in other diseases.
Synthesis Methods
The synthesis of 3-fluoro-N-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]benzamide involves the reaction of 2-fluorobenzoic acid with 1,2-diaminobenzene in the presence of triethylamine and acetic anhydride to obtain 2-fluoro-N-(1H-benzimidazol-2-yl)benzamide. This intermediate product is then reacted with 2-phenoxyethyl bromide in the presence of potassium carbonate and DMF to obtain the final product, this compound.
Scientific Research Applications
3-fluoro-N-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. This compound has been tested in vitro and in vivo for its efficacy in inhibiting the growth of cancer cells and reducing inflammation.
Properties
IUPAC Name |
3-fluoro-N-[1-(2-phenoxyethyl)benzimidazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18FN3O2/c23-17-8-6-7-16(15-17)21(27)25-22-24-19-11-4-5-12-20(19)26(22)13-14-28-18-9-2-1-3-10-18/h1-12,15H,13-14H2,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWPFYEQTBIYLJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCN2C3=CC=CC=C3N=C2NC(=O)C4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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